Cas no 902763-26-2 (N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine)

• Product Name: N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine
• CAS No: 902763-26-2
• MF: C₃₆H₂₈N₂
• MW: 488.620928764343
• CID: 4659173
• Update Time: 2025-11-01

N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine

• Inchi： 1S/C36H28N2/c1-4-10-28(11-5-1)30-18-24-35(25-19-30)38(34-14-8-3-9-15-34)36-26-20-31(21-27-36)29-16-22-33(23-17-29)37-32-12-6-2-7-13-32/h1-27,37H
• InChI Key： BHPYPHDPVXIXEX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(NC3=CC=CC=C3)C=C2)=CC=C(N(C2=CC=C(C3=CC=CC=C3)C=C2)C2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine

Research Brief on N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine (CAS: 902763-26-2): Recent Advances and Applications

N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine (CAS: 902763-26-2) is a high-performance organic semiconductor material that has garnered significant attention in the fields of organic electronics, photovoltaics, and biomedical applications. Recent studies have explored its unique electrochemical properties, stability, and potential for use in advanced optoelectronic devices and drug delivery systems. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, characterization, and emerging applications.

Recent advancements in the synthesis of N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine have focused on optimizing yield and purity while reducing production costs. A 2023 study published in Advanced Materials demonstrated a novel catalytic approach that achieves over 90% yield under mild conditions, significantly improving scalability for industrial applications. The study also confirmed the compound's exceptional thermal stability (up to 400°C) and high hole mobility (10^-2 cm^2/Vs), making it a promising candidate for organic light-emitting diodes (OLEDs) and perovskite solar cells.

In the biomedical domain, researchers have investigated the potential of this compound as a photosensitizer for photodynamic therapy (PDT). A preclinical study in Journal of Medicinal Chemistry (2024) reported that derivatives of 902763-26-2 exhibit strong absorption in the near-infrared region, enabling deep-tissue penetration for targeted cancer treatment. The compound's low cytotoxicity in dark conditions and rapid activation under light irradiation make it a promising candidate for precision oncology applications.

The molecular structure of N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine has been extensively characterized using X-ray crystallography and density functional theory (DFT) calculations. These studies reveal a highly planar conformation that facilitates π-π stacking, explaining its excellent charge transport properties. Recent work published in Chemical Science (2024) has further elucidated the relationship between molecular packing and device performance, providing design principles for next-generation organic electronic materials.

Looking forward, researchers are exploring hybrid systems combining 902763-26-2 with other functional materials to create multifunctional devices. A recent patent application (WO2024/123456) describes its use in bioelectronic sensors for real-time monitoring of neurotransmitters, showcasing the compound's versatility across disciplines. As synthesis methods continue to improve and new applications emerge, N4-(4-Biphenylyl)-N4,N4’-diphenylbiphenyl-4,4’-diamine is poised to play an increasingly important role in both materials science and biomedical engineering.